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Introduction

L-745,870 is a potent and selective antagonist of the dopamine D4 receptor, a G protein-
coupled receptor predominantly expressed in the limbic system of the brain.[1] Its high affinity
for the D4 receptor subtype over other dopamine receptors has made it a valuable research
tool for elucidating the physiological and pathological roles of this receptor.[1] This technical
guide provides an in-depth overview of the pharmacokinetics and brain penetration of L-
745,870, presenting key data in a structured format, detailing experimental methodologies, and
visualizing relevant pathways to support further research and development efforts.

Core Pharmacokinetic and Brain Penetration Data

The following tables summarize the key pharmacokinetic parameters and brain penetration
data for L-745,870 in various preclinical species.

Table 1: In Vivo Pharmacokinetic Parameters of L-
745,870
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Oral Plasma Half-
. Route of . L .
Species o ] Dose Bioavailability life (t%%)
Administration
(%) (hours)
Oral / -
Rat Not Specified 20-60 2.1-2.8
Intravenous
Oral / -
Monkey Not Specified 20-60 2.1-2.8
Intravenous

Data compiled from publicly available resources.

Table 2: Brain Penetration of L-745,870 in Rats

Parameter Value

) ] High (Specific values not detailed in reviewed
Brain-to-Plasma Ratio ]
literature)

CNS Penetration Excellent

Qualitative assessment based on available literature. Quantitative time-course data is not
readily available in the public domain.

Signaling Pathway and Mechanism of Action

L-745,870 acts as a competitive antagonist at the dopamine D4 receptor. This receptor is
coupled to the Gi/o family of G proteins. Upon activation by its endogenous ligand, dopamine,
the D4 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP
(cAMP) levels. By binding to the D4 receptor without activating it, L-745,870 blocks the
dopamine-induced signaling cascade, thereby preventing the inhibition of adenylyl cyclase and
the subsequent reduction in cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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